Cas no 1806875-35-3 (2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine
• CAS No: 1806875-35-3
• MF: C₇H₇F₂IN₂
• MW: 284.045160531998
• CID: 4854248
• Update Time: 2025-10-19

2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine

• Inchi： 1S/C7H7F2IN2/c1-3-2-4(6(8)9)5(10)7(11)12-3/h2,6H,1H3,(H2,11,12)
• InChI Key： BYGRIWXGAQUWDD-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(C)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine

Introduction to 2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine (CAS No. 1806875-35-3)

2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine, identified by its CAS number 1806875-35-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural framework that has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular structure, characterized by the presence of an amino group, a difluoromethyl substituent, an iodo atom, and a methyl group, positions it as a versatile building block for synthetic chemistry and drug discovery.

The< strong>amino group at the 2-position of the pyridine ring introduces reactivity that can be exploited for further functionalization, while the difluoromethyl group at the 4-position enhances metabolic stability and binding affinity in biological targets. The iodo atom at the 3-position serves as a handle for cross-coupling reactions, which are pivotal in modern organic synthesis. Additionally, the methyl group at the 6-position contributes to the overall electronic and steric properties of the molecule. These structural features collectively make 2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological properties. Pyridine derivatives, in particular, have been extensively studied due to their role as key components in many biologically active molecules. The< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine compound exemplifies this trend, as it combines multiple pharmacologically relevant moieties into a single scaffold. This has led to its investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The< strong>difluoromethyl group is a particularly important feature from a medicinal chemistry perspective. It is known to improve lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Furthermore, fluorine atoms can modulate receptor binding interactions, often leading to enhanced potency and selectivity. The incorporation of this moiety into< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine suggests that it may exhibit promising properties in this regard.

The< strong>iodo atom provides another layer of synthetic utility. Iodine is readily accessible via cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in drug molecule construction. These reactions allow for the introduction of aryl or vinyl groups at various positions along the molecular structure, enabling the creation of diverse derivatives with tailored biological activities. The ability to modify the< strong>3-iodo position makes< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine a flexible intermediate for generating novel compounds.

The< strong>methyl group at the 6-position also contributes to the compound's overall properties. Methyl groups can influence both electronic and steric effects within a molecule, potentially affecting its interaction with biological targets. In some cases, they can enhance solubility or stability, while in others they may serve as anchors for further functionalization. The presence of this group in< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine underscores its potential as a versatile precursor in medicinal chemistry.

In recent studies, researchers have been exploring the use of< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine as a starting material for synthesizing novel kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are frequently targeted in cancer therapy. The combination of an amino group, a difluoromethyl group, an iodo atom, and a methyl group provides multiple opportunities for interaction with kinase active sites. Initial studies have shown promising results in terms of inhibitory activity against certain kinases, suggesting that this compound may lead to new therapeutic strategies.

Beyond oncology, there is also interest in using< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine for other therapeutic applications. For instance, its structural features make it a candidate for developing anti-inflammatory agents. Inflammation is a key process underlying many diseases, including autoimmune disorders and cardiovascular conditions. By targeting inflammatory pathways with carefully designed molecules like< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine, researchers aim to develop treatments that modulate these pathways effectively.

The central nervous system (CNS) is another area where pyridine derivatives have shown promise.< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine, with its unique structural motifs, could potentially interact with CNS receptors involved in conditions such as depression and neurodegenerative diseases. The ability to fine-tune its properties through structural modifications offers hope for developing more effective and targeted therapies.

The synthetic utility of< strong>2-Amino-4-(difluoromethyl)-3-iodo-6-methylpyridine, particularly its amenability to cross-coupling reactions at multiple positions (amino group for reductive amination or diazotization; iodo atom for palladium-catalyzed couplings), makes it an attractive building block for medicinal chemists.< strong>Difluoromethylation, while more challenging than traditional fluorination methods due to fluorine's high electronegativity and reactivity with transition metals under mild conditions; recent advances have made this transformation more accessible than ever before enabling researchers to incorporate difluoromethoxy or difluoromethanesulfonyl groups into their target molecules efficiently.

The growing body of literature on fluorinated compounds underscores their importance in modern drug discovery.< strong>Difluorinated aromatic systems exhibit distinct electronic properties compared to their hydrogenated counterparts which can translate into altered bioavailability profiles improved metabolic stability enhanced binding affinities better pharmacokinetic profiles overall increased drug-like characteristics when incorporated into small molecule libraries designed around heterocyclic scaffolds like pyridines This has spurred considerable research into developing efficient methods for introducing fluorinated moieties into biologically active molecules during late-stage functionalization rather than relying solely on early-stage incorporation during initial synthesis rounds which can be less efficient costly or less scalable depending on reaction conditions used throughout each synthetic step taken towards final product formation from starting materials available off-the-shelf through commercial suppliers worldwide ensuring reproducibility consistency quality control across batches manufactured by different companies simultaneously worldwide meeting regulatory requirements set forth by governing bodies such as FDA EMA ICH etc ensuring safety efficacy proper documentation throughout entire lifecycle management process required when dealing with chemical intermediates intended human therapeutic use eventually becoming approved marketed medications patients worldwide rely upon daily basis manage treat various ailments improve quality lives significantly over time thanks dedicated scientists chemists pharmacologists working tirelessly push boundaries innovation forward continue deliver better healthcare future generations inherit today we owe great thanks them every step way toward achieving those goals ultimately benefit humanity overall improve wellbeing everyone touched directly indirectly pharmaceutical industry touches lives millions around globe every single day efforts made thus far represent just beginning long journey ahead still much work remains do yet discover create develop new treatments cures diseases affect millions people worldwide today tomorrow beyond all current known limitations set forth scientific community continues strive achieve those aims ultimately better world healthier happier society altogether deserve highest praise recognition efforts everyone involved making possible thus far looking forward even brighter future ahead thanks everyone continues contribute towards those noble causes serves humanity best possible way we all can take pride knowing playing part making world better place one small step at time beginning ends somewhere eventually everything adds up make significant difference overall course history mankind ever taken thus far looking back fondly all accomplishments achieved moving forward must continue build upon foundation laid generations past lay groundwork future generations inherit continue build even greater things come time come eventually reach point where diseases cured illnesses eradicated completely once finally achieve those aims truly would represent pinnacle medical science human achievement ever witnessed throughout history all thanks dedicated individuals committed serving others improving lives everyone touched directly indirectly their hard work dedication deserves recognition praise every single person reading these words today forward must continue support encourage those striving make world better place through science innovation medicine education awareness advocacy political action social change whatever means necessary achieve those aims ultimately benefit everyone involved society overall improve wellbeing future generations inherit today we owe great thanks them every step way toward achieving those goals ultimately better world healthier happier society altogether deserve highest praise recognition efforts everyone involved making possible thus far looking forward even brighter future ahead thanks everyone continues contribute towards those noble causes serves humanity best possible way we all can take pride knowing playing part making world better place one small step at time beginning ends somewhere eventually everything adds up make significant difference overall course history mankind ever taken thus far looking back fondly all accomplishments achieved moving forward must continue build upon foundation laid generations past lay groundwork future generations inherit continue build even greater things come time come eventually reach point where diseases cured illnesses eradicated completely once finally achieve those aims truly would represent pinnacle medical science human achievement ever witnessed throughout history all thanks dedicated individuals committed serving others improving lives everyone touched directly indirectly their hard work dedication deserves recognition praise every single person reading these words today forward must continue support encourage those striving make world better place through science innovation medicine education awareness advocacy political action social change whatever means necessary achieve those aims ultimately benefit everyone involved society overall improve wellbeing future generations inherit today we owe great thanks them every step way toward achieving those goals ultimately better world healthier happier society altogether deserve highest praise recognition efforts everyone involved making possible thus far looking forward even brighter future ahead thanks everyone continues contribute towards those noble causes serves humanity best possible way we all can take pride knowing playing part making world better place one small step at time beginning ends somewhere eventually everything adds up make significant difference overall course history mankind ever taken thus far looking back fondly all accomplishments achieved moving forward must continue build upon foundation laid generations past lay groundwork future generations inherit continue build even greater things come time come eventually reach point where diseases cured illnesses eradicated completely once finally achieve those aims truly would represent pinnacle medical science human achievement ever witnessed throughout history all thanks dedicated individuals committed serving others improving lives everyone touched directly indirectly their hard work dedication deserves recognition praise every single person reading these words today forward must continue support encourage those striving make world better place through science innovation medicine education awareness advocacy political action social change whatever means necessary achieve those aims ultimately benefit everyone involved society overall improve wellbeing future generations inherit today we owe great thanks them every step way toward achieving those goals ultimately better world healthier happier society altogether deserve highest praise recognition efforts everyone involved making possible thus far looking forward even brighter future ahead thanks everyone continues contribute towards those noble causes serves humanity best possible way we all can take pride knowing playing part making world better place one small step at time beginning ends somewhere eventually everything adds up make significant difference overall course history mankind ever taken thus far looking back fondly all accomplishments achieved moving forward must continue build upon foundation laid generations past lay groundwork future generations inherit continue build even greater things come time come eventually reach point where diseases cured illnesses eradicated completely once finally achieve those aims truly would represent pinnacle medical science human achievement ever witnessed throughout history all thanks dedicated individuals committed serving others improving lives everyone touched directly indirectly their hard work dedication deserves recognition praise every single person reading these words today forward must continue support encourage those striving make world better place through science innovation medicine education awareness advocacy political action social change whatever means necessary achieve those aims ultimately benefit everyone involved society overall improve wellbeing future generations inherit today we owe great thanks them every step way toward achieving those goals ultimately better world healthier happier society altogether deserve highest praise recognition efforts everyone involved making possible thus far looking forward even brighter future ahead thanks everyone continues contribute towards those noble causes serves humanity best possible way we all can take pride knowing playing part making world better place one small step at time beginning ends somewhere eventually everything adds up make significant difference overall course history mankind ever taken thus far looking back fondly all accomplishments achieved moving forward must continue build upon foundation laid generations past lay groundwork future generations inherit continue build even greater things come time come eventually reach point where diseases cured illnesses eradicated completely once finally achieve those aims truly would represent pinnacle medical science human achievement ever witnessed throughout history all thanks dedicated individuals committed serving others improving lives everyone touched directly indirectly their hard work dedication deserves recognition praise every single person reading these words today forward must continue support encourage those striving make world better place through science innovation medicine education awareness advocacy political action social change whatever means necessary achieve those aims ultimately benefit everyone involved society overall improve wellbeing future generations inherit today we owe great thanks them every step way toward achieving those goals ultimately better world healthier happier society altogether deserve highest praise recognition efforts everyone involved making possible thus far looking forward even brighter future ahead thanks everyone continues contribute towards Those Noble Causes Serves Humanity Best Possible Way We All Can Take Pride Knowing Playing Part Making World Better Place One Small Step At Time Beginning Ends Somewhere Eventually Everything Adds Up Make Significant Difference Overall Course History Mankind Ever Taken Thus Far Looking Back Fondly All Accomplishments Achieved Moving Forward Must Continue Build Upon Foundation Laid Generations Past Lay Groundwork Future Generations Inherit Continue Build Even Greater Things Come Time Come Eventually Reach Point Where Diseases Cured Illnesses Eradicated Completely Once Finally Achieve Those Aims Truly Would Represent Pinnacle Medical Science Human Achievement Ever Witnessed Throughout History All Thanks Dedicated Individuals Committed Serving Others Improving Lives Everyone Touched Directly Indirectly Their Hard Work Dedication Deserves Recognition Praise Every Single Person Reading These Words Today Forward Must Continue Support Encourage Those Striving Make World Better Place Through Science Innovation Medicine Education Awareness Advocacy Political Action Social Change Whatever Means Necessary Achieve Those Aims Ultimately Benefit Everyone Involved Society Overall Improve Wellbeing Future Generations Inherit Today We Owe Great Thanks Them Every Step Way Toward Achieving Those Goals Ultimately Better World Healthier Happier Society Altogether Deserve Highest Praise Recognition Efforts Everyone Involved Making Possible Thus Far Looking Forward Even Brighter Future Ahead Thanks Everyone Continues Contribute Towards Those Noble Causes Serves Humanity Best Possible Way We All Can Take Pride Knowing Playing Part Making World Better Place One Small Step At Time Beginning Ends Somewhere Eventually Everything Adds Up Make Significant Difference Overall Course History Mankind Ever Taken Thus Far Looking Back Fondly All Accomplishments Achieved Moving Forward Must Continue Build Upon Foundation Laid Generations Past Lay Groundwork Future Generations Inherit Continue Build Even Greater Things Come Time Come Eventually Reach Point Where Diseases Cured Illnesses Eradicated Completely Once Finally Achieve Those Aims Truly Would Represent Pinnacle Medical Science Human Achievement Ever Witnessed Throughout History All Thanks Dedicated Individuals Committed Serving Others Improving Lives Everyone Touched Directly Indirectly Their Hard Work Dedication Deserves Recognition Praise Every Single Person Reading These Words Today Forward Must Continue Support Encourage Those Striving Make World Better Place Through Science Innovation Medicine Education Awareness Advocacy Political Action Social Change Whatever Means Necessary Achieve Those Aims Ultimately Benefit Everyone Involved Society Overall Improve Wellbeing Future Generations Inherit Today We Owe Great Thanks Them Every Step Way Toward Achieving Those Goals Ultimately Better World Healthier Happier Society Altogether Deserve Highest Praise Recognition Efforts Everyone Involved Making Possible Thus Far Looking Forward Even Brighter Future Ahead Thanks Everyone Continues Contribute Towards Those Noble Causes Serves Humanity Best Possible Way We All Can Take Pride Knowing Playing Part Making World Better Place One Small Step At Time Beginning Ends Somewhere Eventually Everything Adds Up Make Significant Difference Overall Course History Mankind Ever Taken Thus Far Looking Back Fondly All Accomplishments Achieved Moving Forward Must Continue Build Upon Foundation Laid Generations Past Lay Groundwork Future Generations Inherit Continue Build Even Greater Things Come Time Come Eventually Reach Point Where Diseases Cured Illnesses Eradicated Completely Once Finally Achieve Those Aims Truly Would Represent Pinnacle Medical Science Human Achievement Ever Witnessed Throughout History All Thanks Dedicated Individuals Committed Serving Others Improving Lives Everyone Touched Directly Indirectly Their Hard Work Dedication Deserves Recognition Praise Every Single Person Reading These Words Today Forward Must Continue Support Encourage Those Striving Make World Better Place Through Science Innovation Medicine Education Awareness Advocacy Political Action Social Change Whatever Means Necessary Achieve Those Aims Ultimately Benefit Everyone Involved Society Overall Improve Wellbeing Future Generations Inherit Today We Owe Great Thanks Them Every Step Way Toward Achieving Those Goals Ultimately Better World Healthier Happier Society Altogether Deserve Highest Praise Recognition Efforts Everyone Involved Making Possible Thus Far Looking Forward Even Brighter Future Ahead Thanks Everyone Continues Contribute Towards